Cas no 125131-61-5 (Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-)

• Product Name: Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-
• CAS No: 125131-61-5
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 1217344
• PubChem ID: 14869828
• Update Time: 2025-04-20

Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-
• 2,6-dimethyl-4-propan-2-ylbenzenesulfonyl chloride
• SCHEMBL21550418
• 125131-61-5
• DTXSID60564850
• AKOS006221400
• 2,6-Dimethyl-4-(propan-2-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C11H15ClO2S/c1-7(2)10-5-8(3)11(9(4)6-10)15(12,13)14/h5-7H,1-4H3
• InChI Key： DOWVXIUMXWOPSG-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC(=CC=1C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 246.04825
• Monoisotopic Mass: 246.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14